Cas no 1232407-52-1 (2'-Bromo-3',5'-difluoroacetophenone)

• Product Name: 2'-Bromo-3',5'-difluoroacetophenone
• CAS No: 1232407-52-1
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• CID: 4975671
• Update Time: 2025-10-29

2'-Bromo-3',5'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-3',5'-difluoroacetophenone

• Inchi： 1S/C8H5BrF2O/c1-4(12)6-2-5(10)3-7(11)8(6)9/h2-3H,1H3
• InChI Key： CWJXCMNDHSEQCK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(C)=O)F)F

Computed Properties

• Exact Mass: 233.94918 g/mol
• Monoisotopic Mass: 233.94918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 235.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Bromo-3',5'-difluoroacetophenone

Comprehensive Overview of 2'-Bromo-3',5'-difluoroacetophenone (CAS No. 1232407-52-1): Properties, Applications, and Industry Insights

2'-Bromo-3',5'-difluoroacetophenone (CAS No. 1232407-52-1) is a specialized halogenated acetophenone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, exhibits unique reactivity patterns, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₈H₅BrF₂O, combines electron-withdrawing and steric effects, which are critical for designing advanced materials and bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 2'-Bromo-3',5'-difluoroacetophenone has surged due to their applications in drug discovery and crop protection. Researchers highlight its role in constructing heterocyclic scaffolds, a trending topic in medicinal chemistry. The compound’s meta- and para-difluoro configuration enhances binding affinity in target proteins, aligning with current interests in selective enzyme inhibitors and PET imaging probes.

The synthesis of 2'-Bromo-3',5'-difluoroacetophenone typically involves Friedel-Crafts acylation of difluorobenzene derivatives, followed by bromination. This process is optimized for high regioselectivity and yield, addressing industry demands for cost-effective scaling. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity, a key concern for laboratories prioritizing reproducible results.

Environmental and regulatory trends also shape its applications. With increasing focus on green chemistry, manufacturers explore solvent-free or catalytic methods to produce this compound. Its low persistence in ecosystems aligns with sustainable chemistry goals, a frequent search query among environmental scientists. Additionally, its non-toxic degradation products make it a candidate for eco-friendly formulations.

From a commercial perspective, 2'-Bromo-3',5'-difluoroacetophenone is listed in catalogs of major chemical suppliers, often under categories like building blocks or pharmaceutical intermediates. Pricing fluctuates based on bulk availability and custom synthesis options, reflecting its niche market status. Patent analyses reveal its use in anticancer agents and antiviral drugs, tying into popular health-related searches.

Future research directions may explore its potential in material science, such as liquid crystal or polymeric additives, given its aromatic stability. Collaborative studies between academia and industry could unlock novel applications, further solidifying its role in high-value chemistry.